Cas no 72457-43-3 (3-(4-ethoxyphenyl)propan-1-ol)

• Product Name: 3-(4-ethoxyphenyl)propan-1-ol
• CAS No: 72457-43-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD09927348
• CID: 3377878
• PubChem ID: 21938712
• Update Time: 2025-05-27

3-(4-ethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOL, 4-ETHOXY-
• 3-(4-ethoxyphenyl)propan-1-ol
• CS-0299445
• AKOS005217777
• A1-24020
• 3-(4-ethoxy-phenyl)-propan-1-ol
• SCHEMBL5671708
• NZTHIXVLWUPMPJ-UHFFFAOYSA-N
• EN300-1851625
• 3-(4-Ethoxyphenyl)-1-propanol
• 3-(4-Ethoxyphenyl)-propan-1-ol
• 72457-43-3

• MDL： MFCD09927348
• Inchi： 1S/C11H16O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h5-8,12H,2-4,9H2,1H3
• InChI Key： NZTHIXVLWUPMPJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CCCO

Computed Properties

• Exact Mass: 180.115
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.2

Additional information on 3-(4-ethoxyphenyl)propan-1-ol

Recent Advances in the Study of 3-(4-ethoxyphenyl)propan-1-ol (CAS: 72457-43-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-ethoxyphenyl)propan-1-ol (CAS: 72457-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

Recent studies have highlighted the role of 3-(4-ethoxyphenyl)propan-1-ol as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the ethoxy phenyl group and propanol moiety, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory and analgesic agents, leveraging its ability to modulate specific biochemical pathways.

One of the most notable advancements in this area is the discovery of its potential as a precursor for the development of selective COX-2 inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(4-ethoxyphenyl)propan-1-ol exhibited significant COX-2 inhibitory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding opens new avenues for the design of safer anti-inflammatory therapies.

In addition to its applications in inflammation management, recent research has also investigated the compound's role in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that 3-(4-ethoxyphenyl)propan-1-ol derivatives may possess neuroprotective properties, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. These effects are thought to be mediated through the modulation of oxidative stress and neuroinflammatory pathways.

From a chemical synthesis perspective, advancements in catalytic methods have improved the efficiency of producing 3-(4-ethoxyphenyl)propan-1-ol. A 2022 study in Organic Process Research & Development reported a novel catalytic hydrogenation process that significantly enhances yield and purity while reducing environmental impact. This methodological improvement is crucial for scaling up production to meet potential clinical and industrial demands.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to identify more potent derivatives, as well as comprehensive toxicological evaluations to ensure safety profiles suitable for clinical translation.

In conclusion, 3-(4-ethoxyphenyl)propan-1-ol (CAS: 72457-43-3) represents a compound of growing importance in pharmaceutical research. Its diverse biological activities and synthetic versatility position it as a valuable scaffold for drug discovery. As research continues to unravel its full potential, this compound may contribute significantly to the development of novel therapeutic agents across multiple disease areas.